Cas no 1037764-83-2 (2-fluoro-5-(methylthio)-Pyridine)

• Product Name: 2-fluoro-5-(methylthio)-Pyridine
• CAS No: 1037764-83-2
• MF: C₆H₆FNS
• MW: 143.181943416595
• MDL: MFCD18384472
• CID: 1097140
• PubChem ID: 58641590
• Update Time: 2025-05-20

2-fluoro-5-(methylthio)-Pyridine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(methylthio)-Pyridine
• 2-Fluoro-5-(methylthio)pyridine
• 2-fluoro-5-methylsulfanylpyridine
• UHEFSZOAUFHLFP-UHFFFAOYSA-N
• 2-FLUORO-5-(METHYLSULFANYL)PYRIDINE
• 1037764-83-2
• MFCD18384472
• 2-fluoro-5-methylsulfanyl-pyridine
• SCHEMBL1713352
• E91498
• CS-0194917

• MDL： MFCD18384472
• Inchi： 1S/C6H6FNS/c1-9-5-2-3-6(7)8-4-5/h2-4H,1H3
• InChI Key： UHEFSZOAUFHLFP-UHFFFAOYSA-N
• SMILES： S(C)C1C=NC(=CC=1)F

Computed Properties

• Exact Mass: 143.02
• Monoisotopic Mass: 143.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.2A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 223.4±25.0 °C(Predicted)
• PSA: 38.19000
• LogP: 1.94260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-fluoro-5-(methylthio)-Pyridine

2-Fluoro-5-(Methylthio)Pyridine: A Comprehensive Overview

2-Fluoro-5-(methylthio)pyridine, identified by the CAS number 1037764-83-2, is a heterocyclic compound with significant applications in various fields of chemistry. This compound is characterized by its pyridine ring structure, which is a six-membered aromatic ring containing one nitrogen atom. The substitution pattern of this molecule includes a fluorine atom at the 2-position and a methylthio group (-SMe) at the 5-position, making it a unique derivative of pyridine. The combination of these substituents imparts distinct chemical properties, making it an interesting subject for both academic research and industrial applications.

The synthesis of 2-fluoro-5-(methylthio)pyridine typically involves multi-step reactions, often starting from pyridine derivatives. Recent advancements in synthetic methodologies have focused on optimizing reaction conditions to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of this compound, reducing reaction times while maintaining high efficiency. Such innovations highlight the ongoing efforts to improve the scalability and cost-effectiveness of producing this compound for large-scale applications.

2-Fluoro-5-(methylthio)pyridine has garnered attention in the field of agrochemistry due to its potential as a building block for herbicides and insecticides. The methylthio group is known to confer certain bioactivity properties, which can be further modulated by the fluorine substituent. Recent studies have demonstrated that this compound exhibits moderate activity against several agricultural pests, suggesting its potential as a lead molecule for developing new pest control agents. Additionally, its structural versatility allows for further functionalization, enabling researchers to explore a wide range of derivatives with enhanced biological activity.

In the pharmaceutical industry, 2-fluoro-5-(methylthio)pyridine has been investigated as a precursor for drug development. The pyridine ring serves as a scaffold for various bioactive molecules, and the presence of electron-withdrawing groups like fluorine can influence the compound's pharmacokinetic properties. Recent research has focused on evaluating its role in kinase inhibitors and other therapeutic agents, leveraging its ability to interact with specific protein targets. These studies underscore the importance of this compound in drug discovery pipelines.

The environmental impact of 2-fluoro-5-(methylthio)pyridine has also been a topic of interest. Researchers have examined its biodegradation pathways under various conditions, aiming to assess its potential risks to ecosystems. Findings indicate that this compound undergoes microbial degradation under aerobic conditions, with the methylthio group being particularly susceptible to cleavage. These insights are crucial for determining safe handling practices and disposal methods in industrial settings.

In conclusion, 2-fluoro-5-(methylthio)pyridine stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in synthetic chemistry, agrochemistry, and pharmaceutical research. As scientific advancements continue to unfold, the potential uses of this compound are expected to expand further, solidifying its role as a key player in modern chemical innovation.